Cas no 2044796-49-6 (2-benzyl-7-oxa-2-azaspiro4.5decane-4-carboxylic acid hydrochloride)

• Product Name: 2-benzyl-7-oxa-2-azaspiro4.5decane-4-carboxylic acid hydrochloride
• CAS No: 2044796-49-6
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• MDL: MFCD30476258
• CID: 5239009
• PubChem ID: 137701742
• Update Time: 2025-05-25

2-benzyl-7-oxa-2-azaspiro4.5decane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid
• hydrochloride
• 2-benzyl-7-oxa-2-azaspiro4.5decane-4-carboxylic acid hydrochloride

• MDL： MFCD30476258
• Inchi： 1S/C16H21NO3.ClH/c18-15(19)14-10-17(9-13-5-2-1-3-6-13)11-16(14)7-4-8-20-12-16;/h1-3,5-6,14H,4,7-12H2,(H,18,19);1H
• InChI Key： IBNSQRPGSYQKEE-UHFFFAOYSA-N
• SMILES： C(C1CN(CC2C=CC=CC=2)CC21COCCC2)(=O)O.Cl

Additional information on 2-benzyl-7-oxa-2-azaspiro4.5decane-4-carboxylic acid hydrochloride

Comprehensive Overview of 2-Benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid hydrochloride (CAS No. 2044796-49-6)

The compound 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid hydrochloride (CAS No. 2044796-49-6) is a spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a spiro[4.5]decane core and a benzyl substituent, make it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in the central nervous system (CNS) and metabolic disorders.

In recent years, the demand for spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The 7-oxa-2-azaspiro[4.5]decane moiety is particularly noteworthy for its ability to enhance molecular rigidity and improve pharmacokinetic properties. This has led to a growing interest in derivatives like 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid hydrochloride, which combines structural complexity with functional diversity. The hydrochloride salt form further enhances its solubility, making it suitable for formulation studies.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid hydrochloride?" Synthetic approaches typically involve multi-step reactions, starting from readily available precursors such as cyclohexanone or benzylamine. Key steps often include spirocyclization, oxa-aza ring formation, and carboxylic acid functionalization. Researchers are also exploring catalytic methods to improve yield and selectivity, aligning with the broader trend of sustainable chemistry.

The compound's potential applications extend to neuropharmacology, where its spirocyclic structure may interact with neurotransmitter receptors. This aligns with current trends in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are hotspots in drug development. Additionally, its carboxylic acid group offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates for enhanced delivery.

Another trending topic is the role of spirocyclic scaffolds in addressing drug resistance. The rigid geometry of 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid hydrochloride may reduce off-target effects, a critical consideration in modern therapeutics. This has sparked discussions in forums and publications, with queries like "How does the spiro[4.5]decane core influence bioavailability?" gaining traction. Preliminary studies suggest improved metabolic stability compared to linear analogs.

From an industrial perspective, the scalability of CAS No. 2044796-49-6 is a key focus. Manufacturers are optimizing processes to meet the demands of preclinical and clinical trials, emphasizing green chemistry principles. The compound's hydrochloride form also simplifies purification, a factor often highlighted in process chemistry reviews.

In summary, 2-benzyl-7-oxa-2-azaspiro[4.5]decane-4-carboxylic acid hydrochloride represents a promising candidate for interdisciplinary research. Its structural elegance, combined with emerging applications, positions it at the forefront of small-molecule drug discovery. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and innovation.